5-Benzylaminosalicylic acid

• CAS RN: 369640-15-3
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 5-(benzylamino)-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H13NO3/c16-13-7-6-11(8-12(13)14(17)18)15-9-10-4-2-1-3-5-10/h1-8,15-16H,9H2,(H,17,18)
• InChI Key: UGCLFNDSMFHCBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=CC(=C(C=C2)O)C(=O)O

Description

5-Benzylaminosalicylic acid is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-aminosalicylic acid (2.0 g, 13 mmole, purchased from Aldrich Chemical Company, USA) and triethylamine in dried DMF (25 ml) was added benzyl bromide (2.68 g, 1.90 ml, 15.6 mmole) at room temperature under a nitrogen atmosphere. The reaction mixture was stirred for 4 hr at room temperature. Ice chips were added to the reaction mixture and then solvent was removed in vacuo. The reaction mixture was diluted with water and then extracted with ethyl acetate. The organic layer was washed with water and brine, and then dried over anhydrous MgSO4. After evaporation of the solvent, the residue was purified by column chromatography and recrystallized from methanol/ethyl acetate/hexane (1:3:1) to give 3.6 g (73% yield) of 5-benzylaminosalylic acid as a white solid.: mp 173.5-174.5° C. (decompose).